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Cat. No.: B10824239

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Nitroindole-2'-deoxyriboside (5-NIdR) is a synthetic nucleoside analog that has emerged as a

promising agent in cancer therapy, particularly for the treatment of glioblastoma. Its primary

mechanism of action involves the potentiation of DNA-damaging chemotherapeutics, such as

temozolomide (TMZ), by inhibiting translesion DNA synthesis (TLS). This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, mechanism of

action, and relevant experimental protocols for 5-NIdR, serving as a valuable resource for

researchers in oncology and medicinal chemistry.

Chemical Structure and Properties
5-NIdR, with the systematic name 1-(2-Deoxy-β-D-erythro-pentofuranosyl)-5-nitro-1H-indole, is

an artificial nucleoside. Its structure comprises a 5-nitroindole base attached to a deoxyribose

sugar moiety.

Table 1: Physicochemical Properties of 5-NIdR
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Property Value Source

Synonyms

1-(β-D-2-

Deoxyribofuranosyl)-5-

nitroindole, 5-Nitroindole 2'-

deoxyribonucleoside

[1]

CAS Number 191421-10-0 [1]

Molecular Formula C₁₃H₁₄N₂O₅ [1]

Molecular Weight 278.26 g/mol [1]

Appearance White to beige powder Sigma-Aldrich

Solubility
Soluble in DMSO (2 mg/mL,

clear)
Sigma-Aldrich

Storage Temperature -20°C to -80°C [1]

Table 2: Spectroscopic Data for 5-Nitroindole (the core moiety)

Spectroscopy Data Highlights Source

¹³C-NMR Spectral data available [2]

¹⁷O-NMR Chemical shifts available [2]

FTIR 5 spectra available [2]

Raman 1 spectrum available [2]

Mass Spectrometry (GC-MS) 3 spectra available [2]

Note: Specific NMR and full mass spectrometry data for the complete 5-NIdR molecule are not

readily available in the public domain and would typically be generated during synthesis and

characterization.

Synthesis
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The synthesis of 5-NIdR involves the coupling of a protected deoxyribose derivative with 5-

nitroindole. While a specific, detailed protocol for 5-NIdR is proprietary, the general approach

for synthesizing similar nucleoside analogs can be adapted. A plausible synthetic route is

outlined below.

Synthetic Pathway for 5-NIdR
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Caption: A generalized workflow for the synthesis of 5-NIdR.

Mechanism of Action
5-NIdR enhances the anti-tumor efficacy of DNA alkylating agents like temozolomide (TMZ).

TMZ induces DNA lesions, primarily at guanine residues, leading to the formation of abasic

sites.[3] While these lesions can be cytotoxic, cancer cells can bypass them using a process

called translesion DNA synthesis (TLS), which contributes to drug resistance.[3]

5-NIdR is intracellularly converted to its triphosphate form, 5-nitroindole-2'-deoxyriboside

triphosphate (5-NITP). 5-NITP acts as a competitive inhibitor of natural deoxynucleoside

triphosphates (dNTPs) for incorporation opposite abasic sites by specialized DNA polymerases

involved in TLS.[3] Upon incorporation, 5-NITP terminates the growing DNA chain, effectively

stalling DNA replication and leading to an accumulation of DNA damage. This triggers cell cycle

arrest and apoptosis.[1]
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Mechanism of 5-NIdR Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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